6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline

• IUPAC Name: [6-bromo-2-(4-butylphenyl)quinolin-4-yl]-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C26H30BrN3O/c1-3-5-6-19-7-9-20(10-8-19)25-18-23(22-17-21(27)11-12-24(22)28-25)26(31)30-15-13-29(4-2)14-16-30/h7-12,17-18H,3-6,13-16H2,1-2H3
• InChI Key: TVHOJFPYZJMZPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)N4CCN(CC4)CC
• Molecular Formula: C26H30BrN3O
• Molecular Weight: 480.4 g/mol

Description

6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a quinoline-based compound that has shown promising results in scientific research studies.

Mechanism of Action

The exact mechanism of action of 6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline is not fully understood. However, studies have shown that the compound acts as a potent inhibitor of various enzymes and receptors in the body. It has been shown to inhibit the activity of tyrosine kinases, which are involved in the development of cancer. The compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline has been shown to have significant biochemical and physiological effects in scientific research studies. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in the body. The compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline in lab experiments include its high potency and selectivity. The compound has been shown to have minimal toxicity and side effects, making it a safe and effective compound for scientific research. However, the limitations of using the compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the use of 6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline in scientific research. One direction is to study the compound's potential applications in the treatment of other diseases such as diabetes, cardiovascular disease, and autoimmune diseases. Another direction is to study the compound's potential as a drug delivery system for targeted drug delivery. Additionally, further studies are needed to fully understand the compound's mechanism of action and to optimize its synthesis method for large-scale production.
Conclusion:
In conclusion, 6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline is a synthetic compound that has shown promising results in scientific research studies. It has potential applications in the treatment of various diseases and has significant biochemical and physiological effects. The compound's high potency and selectivity make it a safe and effective compound for scientific research. However, further studies are needed to fully understand the compound's mechanism of action and to optimize its synthesis method for large-scale production.

Scientific Research Applications

6-bromo-2-(4-butylphenyl)-4-[(4-ethyl-1-piperazinyl)carbonyl]quinoline has been extensively studied for its potential applications in scientific research. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its anti-inflammatory, antibacterial, and antifungal properties.